2-azido-5-fluoropyridine
Overview
Description
Synthesis Analysis
The synthesis of fluorinated pyridines like 2-azido-5-fluoropyridine often involves methods such as the Umemoto reaction and the Balts-Schiemann reaction . For instance, 2-amino-5-fluoropyridine, a starting material for synthesis pyridothiadiazene 1,1-dioxides, was obtained from 2-amino-5-nitropyridine by a series of transformations including acetylation by acetic anhydride .Molecular Structure Analysis
The molecular structure of this compound includes a pyridine ring, a fluorine atom, and an azide group. The azide group is a functional group that consists of two nitrogen atoms and a nitrogen anion, represented as -N3 .Chemical Reactions Analysis
Fluoropyridines, including this compound, have interesting and unusual physical, chemical, and biological properties due to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring . They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .Physical And Chemical Properties Analysis
This compound is a heterocyclic compound with a molecular weight of 138.1. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Mechanism of Action
Safety and Hazards
Future Directions
Fluoropyridines, including 2-azido-5-fluoropyridine, have potential applications in various fields. They are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted fluoropyridines is an important task of modern organic chemistry .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-azido-5-fluoropyridine can be achieved through a two-step process involving the conversion of 2,5-difluoropyridine to 2-azido-5-fluoropyridine.", "Starting Materials": [ "2,5-difluoropyridine", "sodium azide", "DMF (dimethylformamide)", "triethylamine", "acetic acid", "water" ], "Reaction": [ "Step 1: Conversion of 2,5-difluoropyridine to 2-fluoro-5-iodopyridine", "React 2,5-difluoropyridine with sodium azide in DMF and triethylamine at 80°C for 24 hours to obtain 2-fluoro-5-azidopyridine.", "Step 2: Conversion of 2-fluoro-5-azidopyridine to 2-azido-5-fluoropyridine", "React 2-fluoro-5-azidopyridine with acetic acid and water at 80°C for 24 hours to obtain 2-azido-5-fluoropyridine." ] } | |
CAS RN |
1513458-12-2 |
Molecular Formula |
C5H3FN4 |
Molecular Weight |
138.1 |
Purity |
95 |
Origin of Product |
United States |
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